Cas no 1804132-45-3 (2-(3-Chloropropyl)-6-(methylthio)benzyl chloride)

• Product Name: 2-(3-Chloropropyl)-6-(methylthio)benzyl chloride
• CAS No: 1804132-45-3
• MF: C₁₁H₁₄Cl₂S
• MW: 249.199860095978
• CID: 4981631
• Update Time: 2025-05-26

2-(3-Chloropropyl)-6-(methylthio)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-6-(methylthio)benzyl chloride

• Inchi： 1S/C11H14Cl2S/c1-14-11-6-2-4-9(5-3-7-12)10(11)8-13/h2,4,6H,3,5,7-8H2,1H3
• InChI Key： ZGKRIEVJRZRGKA-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CC=1CCCCl)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• XLogP3: 4
• Topological Polar Surface Area: 25.3

Additional information on 2-(3-Chloropropyl)-6-(methylthio)benzyl chloride

Introduction to 2-(3-Chloropropyl)-6-(methylthio)benzyl Chloride (CAS No. 1804132-45-3)

2-(3-Chloropropyl)-6-(methylthio)benzyl chloride (CAS No. 1804132-45-3) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound is characterized by its chloropropyl and methylthio functional groups, which confer it with a range of chemical and biological properties that make it a valuable intermediate in various synthetic processes and pharmaceutical applications.

The chemical structure of 2-(3-Chloropropyl)-6-(methylthio)benzyl chloride consists of a benzene ring substituted with a methylthio group at the 6-position and a chloropropyl group at the 2-position, which is further substituted with a chlorine atom. This arrangement provides the molecule with high reactivity and selectivity, making it an attractive candidate for use in the synthesis of more complex molecules.

In the field of organic synthesis, 2-(3-Chloropropyl)-6-(methylthio)benzyl chloride has been utilized as a key intermediate in the preparation of various bioactive compounds. Recent studies have highlighted its potential in the synthesis of novel pharmaceuticals, particularly those targeting specific biological pathways. For instance, researchers have explored its use in the development of new antiviral agents and anticancer drugs, where its unique functional groups enable the creation of compounds with enhanced potency and selectivity.

The reactivity of the chloropropyl group in 2-(3-Chloropropyl)-6-(methylthio)benzyl chloride allows for facile substitution reactions, making it an excellent starting material for the synthesis of a wide range of derivatives. The presence of the methylthio group also contributes to its versatility, as it can be readily oxidized to form sulfone or sulfoxide derivatives, which have distinct biological activities.

In addition to its synthetic applications, 2-(3-Chloropropyl)-6-(methylthio)benzyl chloride has been studied for its potential biological effects. Preliminary research suggests that this compound may exhibit antimicrobial properties, which could be harnessed for the development of new therapeutic agents. The ability to modulate microbial growth through targeted chemical interactions is a promising area of research that could lead to novel treatments for infectious diseases.

The physical properties of 2-(3-Chloropropyl)-6-(methylthio)benzyl chloride, such as its melting point, boiling point, and solubility, have been well-characterized. These properties are crucial for optimizing its use in various chemical processes and ensuring its stability under different conditions. For example, its solubility in common organic solvents makes it easy to handle and process in laboratory settings.

Safety considerations are also important when working with 2-(3-Chloropropyl)-6-(methylthio)benzyl chloride. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in well-ventilated areas to minimize exposure risks.

In conclusion, 2-(3-Chloropropyl)-6-(methylthio)benzyl chloride (CAS No. 1804132-45-3) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable tool for scientists working on the development of new compounds with diverse applications. As research in this area continues to advance, it is likely that new uses and applications for this compound will be discovered, further solidifying its importance in the field.